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Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the selective
Rho kinase (ROCK) inhibitor, CAY10746. The following procedural guidance is designed to
ensure the safe and effective use of this compound in a laboratory setting.

Immediate Safety and Personal Protective Equipment
(PPE)

While CAY10746 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to adhere to standard laboratory safety protocols to
minimize any potential risks. All chemicals, regardless of their hazard classification, should be
handled with caution.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles ANSI Z87.1 certified

Hand Protection Disposable Nitrile Gloves Standard laboratory grade
Body Protection Laboratory Coat Standard length, buttoned

Operational Safety Plan:
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» Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest safety shower and eyewash station.

e Handling: CAY10746 is a crystalline solid.[1] Handle the compound in a well-ventilated area
or a chemical fume hood to avoid inhalation of any fine particles.

» Weighing: When weighing the powder, use a balance with a draft shield to prevent dispersal
of the solid.

» Dissolving: CAY10746 is soluble in DMSO.[1] When preparing solutions, add the solvent to
the solid slowly to avoid splashing.

» Spill Response: In case of a spill, wear your PPE and gently sweep up the solid material,
placing it in a sealed container for disposal. Clean the spill area with an appropriate solvent
and then with soap and water.

o First Aid:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

o

Skin Contact: Wash off with soap and plenty of water.

o

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.

[¢]

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Logistical Information and Storage

Proper storage is crucial to maintain the stability and efficacy of CAY10746.
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Parameter Value

Storage Temperature -20°C[1]

Stability = 4 years at -20°C[1]
Formulation A crystalline solid[1]

Shipping Typically shipped on wet ice[1]

Stock Solution Storage:

» Prepared stock solutions in DMSO can be stored at -20°C for up to 1 month or at -80°C for
up to 6 months.[2]

 Itis recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[2]

Disposal Plan

As CAY10746 is not classified as hazardous, disposal should follow institutional and local
regulations for non-hazardous chemical waste.

Step-by-Step Disposal Procedure:

e Solid Waste: Collect any unused solid CAY10746 and contaminated disposable materials
(e.g., weigh boats, pipette tips) in a clearly labeled, sealed container.

e Liquid Waste: Collect unused solutions of CAY10746 in a designated, sealed waste
container for non-hazardous chemical waste.

« Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., DMSO
followed by ethanol and water). Deface the label before disposing of the container in the
regular trash.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on the disposal of non-hazardous chemical waste streams.
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Experimental Protocol: In Vitro Wound Healing
(Scratch) Assay

This protocol details the methodology for assessing the effect of CAY10746 on cell migration.
CAY10746 has been shown to inhibit the migration of human umbilical vein endothelial cells
(HUVECS) at a concentration of 1 uM.[1]

Materials:

 HUVECSs (or other cell line of interest)
o Complete cell culture medium

o Serum-free cell culture medium

e CAY10746

e DMSO (for stock solution)

o 6-well tissue culture plates

o Sterile p200 pipette tips

e Microscope with a camera
Procedure:

o Cell Seeding: Seed HUVECSs in 6-well plates at a density that will form a confluent
monolayer within 24 hours.

o Cell Starvation: Once the cells reach confluency, replace the complete medium with serum-
free medium and incubate for 24 hours to synchronize the cells.

» Wound Creation: Create a linear scratch in the cell monolayer using a sterile p200 pipette tip.

» Washing: Gently wash the cells with PBS to remove any detached cells.
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o Treatment: Replace the PBS with fresh serum-free medium containing either DMSO (vehicle
control) or the desired concentration of CAY10746 (e.g., 1 uM).

» Image Acquisition: Immediately after treatment, acquire images of the scratch at designated
points (time 0).

 Incubation: Incubate the plates at 37°C and 5% CO..

o Follow-up Imaging: Acquire images of the same locations at regular intervals (e.g., 12, 24,
and 36 hours) to monitor wound closure.

o Data Analysis: Measure the width of the scratch at each time point and calculate the
percentage of wound closure relative to the time 0 image.

Signaling Pathway and Visualization

CAY10746 is a potent inhibitor of ROCK1 and ROCK2.[1] The Rho/ROCK signaling pathway is
a critical regulator of the actin cytoskeleton and is involved in processes such as cell migration,
adhesion, and contraction.
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Caption: The inhibitory effect of CAY10746 on the Rho/ROCK signaling pathway.
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Quantitative Data Summary

The following table summarizes the key quantitative properties of CAY10746.

Property Value Reference
Molecular Formula C26H23N30s [1]
Formula Weight 457.5 g/mol [1]
Purity 295% [1]
ICso for ROCK1 14 nM [1]
ICso for ROCK2 3nM [1]
Solubility in DMSO Soluble [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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